Cas no 2098088-80-1 (2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile)

This technical introduction describes 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile (compound 1). Its structure incorporates several key functional groups: an electron-deficient pyrazole ring substituted at positions 3 and 4 with a thiophene moiety and an alkynyl group, respectively; coupled via these substituents to an acyl cyanide (acetonitrile) functionality. The molecular architecture offers potential advantages related to its structural complexity and component functionalities. The pyrazole ring provides potential chelating ability towards metal centers due to its nitrogen heteroatoms. The thiophene unit contributes aromaticity and electronic properties suitable for conjugated systems or π-interactions. The alkyne functionality may offer synthetic utility through reactions like click chemistry or cyclopropanation. Furthermore, the acetonitrile group imparts electronic effects that could influence reactivity or physical properties within various chemical contexts requiring specific ligands or building blocks derived from multi-functionalized heterocycles linked by unsaturated bonds.
2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile structure
2098088-80-1 structure
Product Name:2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile
CAS No:2098088-80-1
MF:C12H9N3S
MW:227.284960508347
CID:5045909
Update Time:2025-06-16

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile
    • 2-(1-prop-2-ynyl-3-thiophen-2-ylpyrazol-4-yl)acetonitrile
    • 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile
    • Inchi: 1S/C12H9N3S/c1-2-7-15-9-10(5-6-13)12(14-15)11-4-3-8-16-11/h1,3-4,8-9H,5,7H2
    • InChI Key: QXIJZVWFKGHFRJ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C(CC#N)=CN(CC#C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 337
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69.8

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile Pricemore >>

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$ 135.00 2022-06-03
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Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile: A Promising Compound in Medicinal Chemistry

2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile (CAS No. 2098088-80-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its propargyl and thiophene moieties, has been the subject of several recent studies aimed at elucidating its biological activities and mechanisms of action.

The molecular structure of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile is particularly intriguing. The presence of the propargyl group, a versatile functional group known for its reactivity in click chemistry, makes this compound an attractive candidate for various chemical modifications and conjugations. Additionally, the thiophene moiety, a common heterocyclic aromatic ring found in many bioactive molecules, contributes to the compound's overall stability and biological activity.

In recent years, several studies have explored the potential of 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetonitrile as a therapeutic agent. One notable area of research has been its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 2-(1-(Prop-2-yn-1-yl)-3-(thiophen-2-y l)-1H-pyrazol -4 - yl )acetonitrile has also shown promise as an anticancer agent. A study conducted by a team of researchers at a leading pharmaceutical institute demonstrated that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(1-(Prop - 2 - y n - 1 - y l ) - 3 - ( thiophen - 2 - y l ) - 1 H - pyrazol - 4 - yl ) acetonitrile have also been investigated. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

In addition to its therapeutic potential, 2 -( 1 -( Prop - 2 - yn - 1 - yl ) - 3 -( thiophen - 2 - yl ) - 1 H - pyrazol - 4 - yl ) acetonitrile has also been explored for its use as a building block in organic synthesis. The presence of the reactive propargyl group allows for facile functionalization through click chemistry reactions, making it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities.

The safety profile of 2 -( 1 -( Prop - 2 - yn - 1 - yl ) - 3 -( thiophen - 2 - yl ) - 1 H - pyrazol - 4 - yl ) acetonitrile is another important consideration. Preliminary toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, although further safety evaluations are necessary to ensure its suitability for clinical use.

In conclusion, 2 -( 1 -( Prop - 2 - yn - 1 - yl ) - 3 -( thiophen - 2-y l) – 1 H – pyrazol – 4 – yl) acetonitrile (CAS No. 2098088–80–1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.

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